Cas no 3447-02-7 (2-Hexylpyrrolidine)

• Product Name: 2-Hexylpyrrolidine
• CAS No: 3447-02-7
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 3056394
• PubChem ID: 3362541
• Update Time: 2025-05-21

2-Hexylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Hexylpyrrolidine
• SCHEMBL10519072
• 3447-02-7
• STK893936
• BBL021230
• AKOS005143822

• Inchi： 1S/C10H21N/c1-2-3-4-5-7-10-8-6-9-11-10/h10-11H,2-9H2,1H3
• InChI Key： KAPSVPRGMIZSEN-UHFFFAOYSA-N
• SMILES： N1CCCC1CCCCCC

Computed Properties

• Exact Mass: 155.167399674Da
• Monoisotopic Mass: 155.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Hexylpyrrolidine

2-Hexylpyrrolidine (CAS No. 3447-02-7): A Versatile Organic Compound in Modern Chemistry

2-Hexylpyrrolidine, also known by its CAS number 3447-02-7, is a five-membered cyclic amine with a hexyl substituent at the 2-position. This compound belongs to the pyrrolidine family, characterized by its saturated nitrogen-containing heterocyclic structure. The molecular formula C₉H₁₉N and molecular weight of 141.25 g/mol define its core chemical identity. Due to its unique structural features, hexylpyrrolidine derivatives have garnered significant attention in pharmaceutical, agrochemical, and materials science research over the past decade.

The synthesis of CAS No. 3447-02-7 typically involves reductive amination of hexanal with ammonia or primary amines, followed by cyclization under appropriate catalytic conditions. Recent advancements in green chemistry have introduced solvent-free microwave-assisted protocols to enhance reaction efficiency while minimizing byproduct formation. These methodologies align with the growing emphasis on sustainable chemical processes in industrial and academic laboratories.

In pharmaceutical development, hexyl-substituted pyrrolidines like CAS No. 3447-02-7 serve as critical intermediates for designing bioactive molecules. For instance, they are employed as building blocks in the synthesis of anticonvulsant drugs and modulators of G-protein coupled receptors (GPCRs). The hexyl chain's hydrophobic character influences lipophilicity and membrane permeability, making it valuable for optimizing drug-like properties such as solubility and metabolic stability.

A notable application of CAS No. 3447-02-7 lies in its role as a chiral auxiliary in asymmetric synthesis. Researchers have demonstrated its utility in catalytic enantioselective reactions, particularly in the formation of stereocenters adjacent to nitrogen atoms. This capability is crucial for producing enantiomerically pure compounds required for clinical trials and commercial drug formulations.

The material science community has also explored CAS No. 3447-02-7 for its potential in functional polymer design. When incorporated into polymeric matrices, hexylpyrrolidines can impart thermal stability or act as plasticizers in flexible electronics applications. Recent studies highlight their compatibility with biodegradable polymers, opening avenues for eco-friendly packaging materials.

In agrochemical research, derivatives of CAS No. 3447-02-7 have been investigated as precursors for insecticides targeting specific neurotransmitter systems in pests while minimizing off-target effects on non-target organisms. The tunable substituent positions on the pyrrolidine ring allow for precise modifications to enhance selectivity and reduce environmental persistence.

An emerging area of interest involves the use of CAS No. 3447-02-7 in organocatalysis frameworks for carbon-carbon bond formation reactions under mild conditions. Comparative studies published in recent synthetic chemistry journals demonstrate that this compound outperforms traditional catalysts like proline derivatives in certain Michael addition reactions due to its extended alkyl chain providing additional steric control.

The compound's physicochemical properties include a boiling point range of approximately 185–195°C at standard pressure and solubility profiles favoring organic solvents over aqueous media at room temperature (logP ~1.8). These characteristics make it suitable for use as an intermediate rather than a final product across various industries.

Ongoing research focuses on expanding the synthetic scope through transition-metal-free C-N bond formation methods using photoredox catalysis systems activated by visible light sources at wavelengths between 550–650 nm (green LED arrays). This approach reduces reliance on expensive metal catalysts while maintaining high atom economy metrics.

In analytical chemistry contexts, gas chromatography-mass spectrometry (GC/MS) remains the preferred technique for quantifying trace amounts of CAS No. 3447-02-7. Characteristic fragmentation patterns observed during ionization processes provide definitive identification markers when analyzing complex reaction mixtures or environmental samples.

The compound's role as a hydrogen bond donor/acceptor system has been leveraged in supramolecular chemistry experiments involving self-assembled nanostructures through non-covalent interactions with complementary functional groups like carboxylic acids or ketones under controlled pH conditions (typically pH 6–8).

Preliminary toxicological assessments indicate that while acute toxicity data is limited due to restricted availability from commercial suppliers prioritizing industrial rather than biological applications, existing studies suggest low systemic toxicity when handled according to standard laboratory safety protocols involving glovebox operations and fume hood containment during synthetic procedures.

In conclusion, the continued exploration of compounds likeCAS No. 3447-02-7 underscores their importance as platform molecules across multiple scientific disciplines. As researchers refine synthetic methodologies and uncover novel applications through interdisciplinary collaborations between academia and industry partners worldwide, this versatile organic compound will likely maintain relevance at the forefront of chemical innovation for years to come.